![molecular formula C22H31N3O2 B5650250 8-[2-(1-azepanyl)-2-oxoethyl]-3-phenyl-1,8-diazaspiro[4.5]decan-2-one](/img/structure/B5650250.png)
8-[2-(1-azepanyl)-2-oxoethyl]-3-phenyl-1,8-diazaspiro[4.5]decan-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound belongs to a class of 1-oxa-3,8-diazaspiro[4.5]decan-2-one derivatives, which have been synthesized and explored for various pharmacological activities. These compounds have shown potential in inhibiting neural Ca-uptake and protecting against brain edema and memory deficits in animal models (Tóth et al., 1997).
Synthesis Analysis
The synthesis of these compounds involves the creation of novel derivatives through specific chemical processes. For instance, a series of novel 1-oxa-3,8-diazaspiro[4.5]decan-2-one derivatives were synthesized, demonstrating the versatility of the chemical framework for generating compounds with significant biological activity (Tóth et al., 1997).
Molecular Structure Analysis
The molecular structure of these compounds is characterized by the presence of a spiro configuration, incorporating both a diazaspiro ring and various substituents that contribute to the compound's pharmacological properties. Detailed structural analysis has been conducted through methods such as X-ray diffraction, providing insights into the conformation and configuration of the molecules (Wang et al., 2011).
Chemical Reactions and Properties
These compounds undergo various chemical reactions, including acylation and cycloaddition, to yield derivatives with diverse biological activities. The chemical properties are significantly influenced by the specific substituents and the spiro configuration, affecting their reactivity and interaction with biological targets (Konovalova et al., 2014).
Physical Properties Analysis
The physical properties, such as solubility, melting point, and crystalline structure, are crucial for understanding the compound's behavior in biological systems. Studies have determined these properties through experimental methods, aiding in the formulation of these compounds for pharmacological use (Wang et al., 2011).
Chemical Properties Analysis
The chemical properties, including reactivity, stability, and interactions with biological molecules, are essential for predicting the compound's biological effects. These properties are influenced by the compound's molecular structure and can be modified through chemical synthesis to enhance biological activity or reduce toxicity (Konovalova et al., 2014).
properties
IUPAC Name |
8-[2-(azepan-1-yl)-2-oxoethyl]-3-phenyl-1,8-diazaspiro[4.5]decan-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H31N3O2/c26-20(25-12-6-1-2-7-13-25)17-24-14-10-22(11-15-24)16-19(21(27)23-22)18-8-4-3-5-9-18/h3-5,8-9,19H,1-2,6-7,10-17H2,(H,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLQCPRYFKBHPLK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)C(=O)CN2CCC3(CC2)CC(C(=O)N3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H31N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-[2-(1-Azepanyl)-2-oxoethyl]-3-phenyl-1,8-diazaspiro[4.5]decan-2-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.